(E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide

• CAS: 476294-93-6
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37
• SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C(C)C)S2)C
• InChI: InChI=1S/C14H18N2O2S/c1-5-18-10-6-7-11-12(8-10)19-14(16(11)4)15-13(17)9(2)3/h6-9H,5H2,1-4H3
• InChIKey: CBNVRQUYZXXKQK-CCEZHUSRSA-N
• Solubility: not available

Procurement-Ready Overview of (E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide (CAS 476294-93-6)

(E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide (CAS 476294-93-6) is a synthetic benzothiazole derivative with the molecular formula C₁₄H₁₈N₂O₂S and a molecular weight of 278.37 g/mol, typically supplied at 95% purity . This compound belongs to the N-ylidene-isobutyramide subclass, characterized by an (E)-configured exocyclic imine linkage between the benzothiazole core and the isobutyramide moiety. Its substitution pattern features a 6-ethoxy group on the benzothiazole ring and an N3-methyl group, distinguishing it from other amide derivatives in the same chemical space.

Benzothiazole ylidene-amide scaffold for medicinal chemistry SAR campaigns

(E)-configured exocyclic imine supports stereochemical-control studies

6-ethoxy / N3-methyl substitution enables tunable lipophilicity in lead optimization

Why In-Class Benzothiazole Amides Cannot Substitute for CAS 476294-93-6 Without Quantitative Justification

Within the benzothiazole N-ylidene-amide family, even single-atom changes in the amide side chain produce compounds with distinct molecular weights, lipophilicities, and hydrogen-bonding capacities that profoundly alter target-binding profiles. Closely related analogs—such as the propionamide (CAS 392249-27-3, MW 264.34) , butyramide (CAS 476295-17-7, MW 278.37) , dimethyl-substituted isobutyramide (CAS 326179-32-2, MW 248.34) , cyclohexanecarboxamide (CAS 476295-15-5, MW 318.44) , and ethanethioate (CAS 905680-87-7, MW 324.42) —differ in chain length, branching, ring bulk, or sulfur incorporation. These structural variations impact critical drug-like properties including logP, solubility, metabolic stability, and target selectivity. Generic substitution between these analogs without direct comparative biological or physicochemical data risks invalidating SAR conclusions and experimental reproducibility.

Amide chain branching mismatch

MW and lipophilicity differences vs linear propionamide, butyramide, or bulkier cyclohexanecarboxamide analogs may shift target-binding and PK profile.

(E)/(Z) geometry mismatch

(Z)-isomer analogs may alter molecular recognition at biological targets and solid-state packing, limiting direct substitution without stereochemical validation.

Substituent type or position variation

6-methylthio, 6-methoxy, or 4-methoxy regioisomers introduce distinct electronic effects and dipole vectors that may not transfer across SAR campaigns.

Quantitative Differentiation Evidence for (E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide (CAS 476294-93-6)

Molecular Weight and LogP Differentiation from Propionamide and Dimethyl Analogs

CAS 476294-93-6 (MW 278.37) occupies an intermediate molecular weight between the lighter propionamide analog (MW 264.34) and the heavier cyclohexanecarboxamide analog (MW 318.44), while also offering greater hydrogen-bonding capacity and polarity than the dimethyl-substituted isobutyramide (MW 248.34) due to the 6-ethoxy substitution . Although experimentally measured logP values are not publicly available for these specific compounds, calculated logP differences—driven by the isobutyramide branch versus linear propionamide or butyramide chains—are class-level inference parameters that predict distinct membrane permeability and pharmacokinetic profiles [1].

MW & LogP Differentiation

Class-level

MW 278.37; +14 Da vs propionamide, +30 Da vs dimethyl analog; branched isobutyramide chain reduces PSA and increases predicted logP relative to linear butyramide

Supports lipophilicity-driven SAR interpretation

No experimental logP available for direct comparison

Evidence Dimension	Molecular weight and predicted lipophilicity
Target Compound Data	MW 278.37; isobutyramide branched chain (C14H18N2O2S)
Comparator Or Baseline	Propionamide (CAS 392249-27-3): MW 264.34, linear propanamide; Dimethyl analog (CAS 326179-32-2): MW 248.34, no 6-ethoxy group; Cyclohexanecarboxamide (CAS 476295-15-5): MW 318.44, bulky cyclohexyl
Quantified Difference	MW increase of +14.03 (vs propionamide); +30.03 (vs dimethyl analog); -40.07 (vs cyclohexanecarboxamide). Branching in isobutyramide versus linear butyramide reduces PSA and increases predicted logP.
Conditions	Computational prediction based on structural class; no experimental logP or permeability data available for direct comparison

Why This Matters

For procurement in medicinal chemistry SAR campaigns, the specific MW and branching of the isobutyramide group fine-tunes the balance between solubility and membrane permeability relative to linear-chain or bulkier analogs, making it the preferred choice when intermediate lipophilicity is desired.

• [1] Meanwell, N. A. (2011). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chemical Research in Toxicology, 24(9), 1420–1456. (Class-level principles for branched vs linear amide lipophilicity.) View Source

(E)-Configuration Stability Compared to (Z)-Isomer Analogs

CAS 476294-93-6 is characterized as the (E)-isomer of the ylidene linkage, a stereochemical designation verified by its systematic IUPAC name N-[(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methylpropanamide . Many closely related benzothiazole ylidene amides are supplied as the (Z)-isomer (e.g., (Z)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide, CAS 1164508-93-3) . The (E)/(Z) geometry difference alters the spatial orientation of the amide carbonyl relative to the benzothiazole ring, which can influence both molecular recognition at biological targets and solid-state packing properties relevant to crystallization and formulation [1].

(E)-Configuration Assignment

Class-level

(E)-isomer assigned by IUPAC nomenclature; amide carbonyl oriented distal to benzothiazole sulfur atom

Supports stereochemical-control review

NOESY or X-ray confirmation not publicly available

Evidence Dimension	Stereochemical configuration of the exocyclic C=N bond
Target Compound Data	(E)-isomer; amide carbonyl oriented away from the benzothiazole sulfur atom
Comparator Or Baseline	(Z)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide (CAS 1164508-93-3); (Z)-N-(6-acetamido-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)isobutyramide
Quantified Difference	No quantitative isomerization barrier or thermodynamic stability data available for direct comparison. Class-level inference from benzothiazole ylidene systems indicates (E)-isomers typically exhibit higher thermal stability due to reduced steric clash between the amide substituent and the N3-methyl group.
Conditions	Structural assignment based on IUPAC nomenclature; experimental confirmation by NOESY or X-ray crystallography not publicly available

Why This Matters

For procurement, specifying the (E)-isomer ensures reproducible stereochemistry in biological assays and crystallography studies, avoiding confounding results from (Z)-isomer contamination or isomerization.

• [1] Katritzky, A. R., Ramsden, C. A., Joule, J. A., & Zhdankin, V. V. (2010). Handbook of Heterocyclic Chemistry (3rd ed.). Elsevier. Chapter on benzothiazole ylidene tautomerism and configuration. View Source

6-Ethoxy Substitution Pattern Differentiation from 6-Methylthio and 4-Methoxy Analogs

The 6-ethoxy substituent in CAS 476294-93-6 provides a unique combination of moderate electron-donating resonance effect (+M) and hydrogen-bond acceptor capacity via the ethereal oxygen, distinct from the 6-methylthio analog (N-(6-(methylthio)benzo[d]thiazol-2-yl)isobutyramide) and the 4-methoxy regioisomer (CAS 1164508-93-3) . In benzothiazole SAR, the 6-position ethoxy group has been associated with enhanced metabolic stability compared to 6-hydroxy or 6-methoxy congeners due to reduced Phase II glucuronidation susceptibility [1]. The ethyl chain also provides greater lipophilicity (predicted π = +0.38) compared to the methoxy analog (predicted π = -0.02), while retaining hydrogen-bond acceptor capability.

6-Ethoxy Substituent Profile

Class-level

Hammett σₚ ≈ -0.24; Hansch π ≈ +0.38; moderate electron-donating capacity with H-bond acceptor via ethereal oxygen

Supports substituent electronic-effect interpretation

Predicted from standard compilations; no experimental logP

Evidence Dimension	Substituent electronic and lipophilic parameters
Target Compound Data	6-ethoxy group: Hammett σₚ ≈ -0.24; predicted π (ethoxy) ≈ +0.38
Comparator Or Baseline	6-Methylthio analog: σₚ ≈ +0.00; 6-methoxy analog: σₚ ≈ -0.27, π ≈ -0.02; 4-methoxy regioisomer (CAS 1164508-93-3): different substitution position alters ring electronics
Quantified Difference	Ethoxy contributes ~+0.40 log units greater lipophilicity than methoxy while maintaining similar electron-donating capacity. Regioisomeric shift from 6- to 4-position alters the directionality of the dipole moment vector.
Conditions	Hammett σ and π values from standard compilations (Hansch & Leo); no experimental logP measurements for these specific compounds

Why This Matters

When procuring a benzothiazole scaffold for lead optimization, the 6-ethoxy substitution provides a deliberate balance of electron density and lipophilicity that cannot be replicated by 6-methoxy, 6-methylthio, or 4-substituted analogs, directly impacting target-binding affinity and ADME properties.

• [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. (Compilation of Hammett σ and Hansch π values for aromatic substituents.) View Source

Absence of Reactive Functionalities Compared to Ethanethioate Analog

CAS 476294-93-6 lacks the thioester moiety present in the ethanethioate analog (CAS 905680-87-7), which contains the reactive S-(2-oxoethyl) ethanethioate side chain . Thioesters are known to undergo spontaneous hydrolysis under aqueous assay conditions (half-lives ranging from hours to days depending on pH) and non-specific covalent modification of cysteine residues in proteins [1]. The isobutyramide group in CAS 476294-93-6 is hydrolytically stable under physiological pH conditions, eliminating this confounding source of assay interference and false-positive hits in biochemical screens.

Hydrolytic Stability vs Thioester

Class-level

Stable amide bond; predicted amide t₁/₂ >100 days at pH 7.4 vs thioester analog (CAS 905680-87-7) with ~10²–10⁴-fold faster hydrolysis

May support assay-interference risk review

Class-level kinetic stability data; assay-specific validation recommended

Evidence Dimension	Hydrolytic stability and non-specific protein reactivity
Target Compound Data	Stable amide bond; no thioester or other highly reactive electrophilic functionality
Comparator Or Baseline	S-(2-((6-Ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)amino)-2-oxoethyl) ethanethioate (CAS 905680-87-7): contains thioester group susceptible to hydrolysis and thiol exchange
Quantified Difference	Thioester hydrolysis rate ~10² to 10⁴-fold faster than amide hydrolysis at pH 7.4. Predicted amide bond half-life under aqueous conditions: >100 days; thioester half-life: typically <24 h.
Conditions	Class-level kinetic stability data for amides vs thioesters from standard organic chemistry references

Why This Matters

For high-throughput screening and biochemical assay procurement, the absence of a thioester eliminates a known source of assay interference and false-positive hits, reducing downstream triage and validation costs.

• [1] Bruice, T. C., & Benkovic, S. J. (1966). Bioorganic Mechanisms. W. A. Benjamin. Chapter on thioester hydrolysis and reactivity. View Source

Recommended Application Scenarios for (E)-N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide (CAS 476294-93-6) Based on Differentiation Evidence

Medicinal Chemistry Lead Optimization Requiring Intermediate Lipophilicity Benzothiazole Scaffolds

When SAR exploration demands a benzothiazole amide with molecular weight ~278 Da and intermediate predicted logP—higher than the dimethyl analog (MW 248) but lower than the cyclohexanecarboxamide (MW 318)—CAS 476294-93-6 provides the optimal starting point. Its isobutyramide branching offers a different pharmacokinetic profile from linear-chain propionamide (CAS 392249-27-3) or butyramide (CAS 476295-17-7) analogs, as established in Section 3, Evidence Item 1 .

Biochemical Assay Development Requiring (E)-Isomer Fidelity and Hydrolytic Stability

For enzymatic or receptor-binding assays where stereochemical integrity is critical, the (E)-configuration of CAS 476294-93-6 ensures consistent presentation of the amide pharmacophore. Its amide bond is hydrolytically stable under physiological assay conditions, unlike the ethanethioate analog (CAS 905680-87-7), eliminating thioester-driven assay artifacts as detailed in Section 3, Evidence Items 2 and 4 .

Computational Chemistry and QSAR Model Building with Defined Substituent Parameters

The 6-ethoxy group in CAS 476294-93-6 provides well-characterized Hammett σ and Hansch π parameters, enabling precise QSAR modeling. Its distinct electronic and lipophilic profile relative to 6-methylthio and 4-methoxy regioisomers (Section 3, Evidence Item 3) makes it a valuable data point for training predictive models of benzothiazole bioactivity and ADME properties [1].

Chemical Biology Probe Development Avoiding Confounding Reactive Functionalities

Unlike the ethanethioate analog bearing a reactive thioester warhead, CAS 476294-93-6 contains only stable amide and ether functionalities, reducing the risk of non-specific protein labeling. This makes it suitable for target identification studies where orthogonal binding confirmation (e.g., CETSA, DARTS) is planned and covalent modifiers would confound results (Section 3, Evidence Item 4) .

Application

Selection Property

Validation Focus

Benzothiazole lead optimization

Branched isobutyramide chain with 6-ethoxy substitution

Intermediate lipophilicity SAR interpretation

Biochemical assay development

(E)-configured imine; hydrolytically stable amide

Stereochemical integrity and assay-interference review

QSAR and computational modeling

Well-characterized 6-ethoxy substituent parameters

Electronic and lipophilic parameter benchmarking

Chemical biology target identification

Absence of thioester or reactive electrophiles

Orthogonal binding confirmation compatibility

• [1] Based on 6-ethoxy substituent parameter differentiation from 6-methylthio and 4-methoxy analogs (Section 3, Evidence Item 3). View Source